Cas no 2034516-07-7 (2-[3-(fluoromethyl)pyrrolidin-1-yl]-3-methylpyrazine)

• Product Name: 2-[3-(fluoromethyl)pyrrolidin-1-yl]-3-methylpyrazine
• CAS No: 2034516-07-7
• MF: C₁₀H₁₄FN₃
• MW: 195.236665248871
• CID: 5336255
• Update Time: 2025-10-28

2-[3-(fluoromethyl)pyrrolidin-1-yl]-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(fluoromethyl)pyrrolidin-1-yl)-3-methylpyrazine
• 2-[3-(fluoromethyl)pyrrolidin-1-yl]-3-methylpyrazine

• Inchi： 1S/C10H14FN3/c1-8-10(13-4-3-12-8)14-5-2-9(6-11)7-14/h3-4,9H,2,5-7H2,1H3
• InChI Key： MDSQWCPLAYKZQE-UHFFFAOYSA-N
• SMILES： FCC1CN(C2C(C)=NC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.4
• Topological Polar Surface Area: 29

Additional information on 2-[3-(fluoromethyl)pyrrolidin-1-yl]-3-methylpyrazine

Recent Advances in the Study of 2-[3-(Fluoromethyl)pyrrolidin-1-yl]-3-methylpyrazine (CAS: 2034516-07-7)

The compound 2-[3-(fluoromethyl)pyrrolidin-1-yl]-3-methylpyrazine (CAS: 2034516-07-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a fluoromethyl-substituted pyrrolidine ring attached to a methylpyrazine core, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological profiling, and mechanism of action, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2-[3-(fluoromethyl)pyrrolidin-1-yl]-3-methylpyrazine, highlighting its scalability and reproducibility. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and fluoromethylation, achieving an overall yield of 68%. The study also emphasized the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Structural characterization via NMR and X-ray crystallography confirmed the compound's configuration and purity, providing a solid foundation for further pharmacological investigations.

Pharmacological evaluations have revealed that 2-[3-(fluoromethyl)pyrrolidin-1-yl]-3-methylpyrazine exhibits high affinity for specific G protein-coupled receptors (GPCRs) implicated in neurotransmitter regulation. In vitro assays demonstrated its ability to modulate dopamine and serotonin receptor activity, suggesting potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. Moreover, the compound's fluoromethyl group was found to enhance its blood-brain barrier permeability, a desirable trait for CNS-targeted therapeutics. These findings were corroborated by in vivo studies in rodent models, where the compound showed dose-dependent behavioral effects without significant toxicity.

Beyond its neurological applications, recent research has explored the compound's role in metabolic regulation. A 2024 preprint in BioRxiv reported that 2-[3-(fluoromethyl)pyrrolidin-1-yl]-3-methylpyrazine acts as an allosteric modulator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. The study demonstrated that the compound enhances AMPK activity in hepatocytes, leading to improved glucose uptake and lipid metabolism. These effects were observed at nanomolar concentrations, indicating high potency. Such properties position the compound as a potential candidate for treating metabolic syndromes, including type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

Despite these promising findings, challenges remain in the development of 2-[3-(fluoromethyl)pyrrolidin-1-yl]-3-methylpyrazine as a therapeutic agent. Pharmacokinetic studies have identified rapid hepatic metabolism as a potential limitation, necessitating further structural optimization to improve bioavailability. Additionally, the compound's off-target effects on other GPCRs require careful evaluation to minimize adverse reactions. Ongoing research aims to address these issues through medicinal chemistry approaches, such as prodrug strategies and formulation enhancements.

In conclusion, 2-[3-(fluoromethyl)pyrrolidin-1-yl]-3-methylpyrazine represents a versatile scaffold with broad therapeutic potential. Its dual activity in neurological and metabolic pathways underscores its value as a lead compound for drug discovery. Future studies will likely focus on clinical translation, leveraging the compound's unique properties to develop novel treatments for complex diseases. The continued exploration of its mechanism of action and structure-activity relationships will be critical in unlocking its full therapeutic potential.